(2E)-3-(5-bromofuran-2-yl)prop-2-enoic acid

• IUPAC Name: (E)-3-(5-bromofuran-2-yl)prop-2-enoic acid
• InChI: InChI=1S/C7H5BrO3/c8-6-3-1-5(11-6)2-4-7(9)10/h1-4H,(H,9,10)/b4-2+
• InChI Key: IIMYTCICBUBFJH-DUXPYHPUSA-N
• Canonical SMILES: C1=C(OC(=C1)Br)C=CC(=O)O
• Isomeric SMILES: C1=C(OC(=C1)Br)/C=C/C(=O)O
• Molecular Formula: C7H5BrO3
• Molecular Weight: 217.02 g/mol
• CAS No.: 111252-31-4

Description

(2E)-3-(5-bromofuran-2-yl)prop-2-enoic acid is a useful research compound. Its molecular formula is C7H5BrO3 and its molecular weight is 217.018. The purity is usually 95%.
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Scientific Research Applications

Biomass Utilization and Derivative Synthesis

One significant application of related furan compounds is in the catalytic synthesis of 2,5-furandicarboxylic acid (FDCA) from furoic acid, showcasing a transformation from C5 platform to C6 derivatives. This process is crucial for biomass utilizations, offering a renewable alternative to petroleum-derived chemicals for polymer production. The study by Zhang et al. (2017) demonstrates a novel route to FDCA originating from furfural, a product made from raw biomaterials, highlighting the industrial potential of furan compounds in sustainable chemistry Zhang et al., 2017.

Biocatalysis for Sustainable Chemical Production

Biocatalytic processes involving furan derivatives highlight the role of enzymes in the efficient and environmentally friendly production of valuable chemicals. Yuan et al. (2019) review the biocatalytic production of FDCA, a bio-based alternative to terephthalic acid, emphasizing the advantages of enzymatic methods for synthesizing bio-based polymers Yuan et al., 2019.

Synthetic Chemistry and Material Science

Research by Gu et al. (2007) illustrates the palladium acetate-catalyzed cyclization reaction of 2,3-allenoic acids, a process that generates furan derivatives with potential applications in material science and organic synthesis. This method highlights the versatility of furan compounds in constructing complex molecular structures Gu et al., 2007.

Structural Investigation and Compound Characterization

Venkatesan et al. (2016) provide an example of the structural investigation of a related furan compound, employing X-ray crystallography and spectroscopic methods. This research underscores the importance of detailed molecular characterization in understanding the properties and potential applications of furan derivatives Venkatesan et al., 2016.